2-(1-Isopropyl-3-azetidinyl)-2,2-diphenylacetamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2,2-diphenyl-2-(1-propan-2-ylazetidin-3-yl)acetamide
• InChI: InChI=1S/C20H24N2O/c1-15(2)22-13-18(14-22)20(19(21)23,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,15,18H,13-14H2,1-2H3,(H2,21,23)
• InChI Key: TVWSPRQWMSEPCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N

Description

2-(1-Isopropyl-3-azetidinyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C20H24N2O and its molecular weight is 308.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1-Isopropyl-3-azetidinyl)-2,2-diphenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-Isopropyl-3-azetidinyl)-2,2-diphenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 80 ml. of concentrated sulfuric acid preheated to 70° C. was added 25 g. (0.86 mole) of α-(1-isopropyl-3-azetidinyl)-α,α-diphenylacetonitrile at a rate to maintain a temperature of 65°-75° C. The solution was heated at 70° C. for 18 hrs. and poured on ice. The mixture was made basic with 50% sodium hydroxide (while cooling with ice) and extracted with chloroform. The chloroform was dried (sodium sulfate) and concentrated. The residue was crystallized from ethyl acetate-ethanol to give 15.7 g. (59%) of product melting at 181°-184° C.